Cas no 1805114-32-2 (4-Bromo-5-trifluoromethoxy-2-(trifluoromethyl)aniline)

• Product Name: 4-Bromo-5-trifluoromethoxy-2-(trifluoromethyl)aniline
• CAS No: 1805114-32-2
• MF: C₈H₄BrF₆NO
• MW: 324.017882347107
• CID: 4973423
• Update Time: 2025-10-31

4-Bromo-5-trifluoromethoxy-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-trifluoromethoxy-2-(trifluoromethyl)aniline

• Inchi： 1S/C8H4BrF6NO/c9-4-1-3(7(10,11)12)5(16)2-6(4)17-8(13,14)15/h1-2H,16H2
• InChI Key： OBRXZSMWWCLMHI-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=C(C=C1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 4
• Topological Polar Surface Area: 35.2

Additional information on 4-Bromo-5-trifluoromethoxy-2-(trifluoromethyl)aniline

Comprehensive Overview of 4-Bromo-5-trifluoromethoxy-2-(trifluoromethyl)aniline (CAS No. 1805114-32-2)

4-Bromo-5-trifluoromethoxy-2-(trifluoromethyl)aniline (CAS No. 1805114-32-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This aniline derivative features a unique combination of bromo, trifluoromethoxy, and trifluoromethyl functional groups, making it a valuable intermediate in the synthesis of bioactive molecules. Its structural complexity and electron-withdrawing properties have garnered significant attention in medicinal chemistry, particularly in the development of novel heterocyclic compounds and small-molecule inhibitors.

The compound’s CAS number 1805114-32-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in global chemical databases. Recent trends in drug discovery highlight the growing demand for fluorinated anilines, as they enhance metabolic stability and bioavailability. 4-Bromo-5-trifluoromethoxy-2-(trifluoromethyl)aniline aligns with this trend, offering potential applications in kinase inhibitor design and crop protection agents. Its trifluoromethyl group is particularly noteworthy, as it mimics steric and electronic properties of common pharmacophores.

From a synthetic perspective, this compound is often employed in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex aromatic systems. Laboratories prioritize its use due to its compatibility with palladium catalysis and microwave-assisted synthesis, which streamline the production of high-value intermediates. Environmental considerations also drive interest in sustainable fluorination methods, where 4-Bromo-5-trifluoromethoxy-2-(trifluoromethyl)aniline serves as a benchmark for evaluating new protocols.

Analytical characterization of this compound typically involves NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. Researchers frequently search for "CAS 1805114-32-2 solubility" or "synthetic routes to trifluoromethoxy anilines," reflecting its technical relevance. The compound’s stability under acidic/basic conditions and photolytic degradation profiles are additional focal points for industrial applications.

In the context of intellectual property, 4-Bromo-5-trifluoromethoxy-2-(trifluoromethyl)aniline has been cited in patents related to anticancer agents and herbicide formulations. Its role in structure-activity relationship (SAR) studies underscores its versatility. As the pharmaceutical industry shifts toward targeted therapies, this compound’s electron-deficient aromatic ring provides a scaffold for modulating ligand-receptor interactions.

Supply chain dynamics for CAS 1805114-32-2 emphasize stringent quality control standards, with suppliers offering custom batch synthesis and GMP-grade options. FAQs like "how to store 4-Bromo-5-trifluoromethoxy aniline derivatives" or "alternative reagents for trifluoromethylation" dominate technical forums, indicating its niche yet critical role. Future research may explore its utility in bioconjugation or PET tracer development, further expanding its scientific footprint.